3-(1,3-benzodioxol-5-yl)-N-[2-(cyclohexylthio)ethyl]acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-(2-cyclohexylsulfanylethyl)prop-2-enamide
• InChI: InChI=1S/C18H23NO3S/c20-18(19-10-11-23-15-4-2-1-3-5-15)9-7-14-6-8-16-17(12-14)22-13-21-16/h6-9,12,15H,1-5,10-11,13H2,(H,19,20)/b9-7+
• InChI Key: NSZVGZQHZKYAHZ-VQHVLOKHSA-N
• Canonical SMILES: C1CCC(CC1)SCCNC(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: C1CCC(CC1)SCCNC(=O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol

Description

3-(1,3-benzodioxol-5-yl)-N-[2-(cyclohexylthio)ethyl]acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MDAA or N-(2-cyclohexylethyl)-3,4-methylenedioxyamphetamine.

Mechanism of Action

The mechanism of action of 3-(1,3-benzodioxol-5-yl)-N-[2-(cyclohexylthio)ethyl]acrylamide is not fully understood. However, it is believed to act as a monoamine oxidase inhibitor, which leads to an increase in the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This increase in neurotransmitter levels is thought to be responsible for the potential neuroprotective effects of this compound.
Biochemical and Physiological Effects:
3-(1,3-benzodioxol-5-yl)-N-[2-(cyclohexylthio)ethyl]acrylamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been shown to have potential anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1,3-benzodioxol-5-yl)-N-[2-(cyclohexylthio)ethyl]acrylamide in lab experiments is its potential neuroprotective effects. It has also been shown to have potential use in the treatment of neurodegenerative diseases. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 3-(1,3-benzodioxol-5-yl)-N-[2-(cyclohexylthio)ethyl]acrylamide. One of the main areas of interest is in the development of new drugs that target neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is in the study of the potential anti-inflammatory and antioxidant effects of this compound. Further research is also needed to fully understand the mechanism of action of this compound.

Scientific Research Applications

3-(1,3-benzodioxol-5-yl)-N-[2-(cyclohexylthio)ethyl]acrylamide has been studied for its potential applications in various fields of scientific research. One of the major areas of interest is in the field of neuroscience, where this compound has been shown to have potential neuroprotective effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.